1-(5-Amino-2-methyl-2,3-dihydro-indol-1-yl)-ethanone

• IUPAC Name: 1-(5-amino-2-methyl-2,3-dihydroindol-1-yl)ethanone
• InChI: InChI=1S/C11H14N2O/c1-7-5-9-6-10(12)3-4-11(9)13(7)8(2)14/h3-4,6-7H,5,12H2,1-2H3
• InChI Key: AMGUMEGDMJDXLL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(N1C(=O)C)C=CC(=C2)N
• Molecular Formula: C11H14N2O
• DSSTOX Substance ID: DTXSID401209209
• Molecular Weight: 190.24 g/mol
• CAS RN: 95545-03-2

Description

1-(5-Amino-2-methyl-2,3-dihydro-indol-1-yl)-ethanone, also known as 5-Amino-2-methyl-2,3-dihydro-indol-1-yl ethanone, is an organic compound that is widely used in synthetic organic chemistry. It is a colorless solid that is soluble in water and organic solvents. It is used as a reagent in the synthesis of various compounds, including pharmaceuticals, dyes, and fragrances. The compound has also been used in the synthesis of indole derivatives, which have been used for the treatment of various diseases.

Scientific Research Applications

Anticonvulsant Properties

1-(5-Amino-2-methyl-2,3-dihydro-indol-1-yl)-ethanone and its derivatives have been explored for potential anticonvulsant properties. A study demonstrated that certain indole derivatives, including a compound structurally similar to the mentioned chemical, showed significant activity in anticonvulsant tests (Ahuja & Siddiqui, 2014).

Synthesis of Nitrogen-Containing Heterocyclic Compounds

This compound is valuable in synthesizing various nitrogen-containing heterocyclic compounds. A study highlighted the use of related halogenated aniline derivatives in synthesizing novel indole derivatives (Mmonwa & Mphahlele, 2016).

Photoreactive Applications

It has been used in photoinduced molecular transformations. A specific example includes the synthesis of 1H-benz[f]indole-4,9-diones through a regioselective photoaddition process (Kobayashi et al., 1993).

Antibacterial and Antifungal Properties

Research has been conducted on novel 1H-indole derivatives, synthesized using this compound, which have shown significant antibacterial and antifungal activities (Letters in Applied NanoBioScience, 2020).

Indoleamine 2,3-Dioxygenase (IDO) Inhibition

Its derivatives have been studied as inhibitors of indoleamine 2,3-dioxygenase, an enzyme involved in immune escape in diseases like cancer (Dolušić et al., 2011).

Structural and Chemical Analysis

There have been studies on the synthesis and structural evaluation of substituted indole derivatives, providing insights into their molecular structures (Kukuljan et al., 2016).